Cas no 2171796-05-5 (2-(2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}ethoxy)acetic acid)

• Product Name: 2-(2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}ethoxy)acetic acid
• CAS No: 2171796-05-5
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6253449
• PubChem ID: 165550003
• Update Time: 2025-10-24

2-(2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}ethoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}ethoxy)acetic acid
• 2-(2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}ethoxy)acetic acid
• EN300-1482377
• 2171796-05-5

• Inchi： 1S/C27H32N2O6/c30-24(28-14-15-34-18-25(31)32)16-27(12-6-1-7-13-27)29-26(33)35-17-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,23H,1,6-7,12-18H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： KBKLFPXWCBVRGS-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NCCOCC(=O)O)=O)CCCCC1)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-(2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}ethoxy)acetic acid

Latest Research Insights on 2171796-05-5 and 2-(2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}ethoxy)acetic Acid

The compound 2171796-05-5 and its derivative, 2-(2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}ethoxy)acetic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are pivotal in the development of novel therapeutic agents and drug delivery systems, owing to their unique chemical properties and biological activities. This research briefing aims to provide a comprehensive overview of the latest findings related to these compounds, highlighting their potential applications and mechanistic insights.

Recent studies have elucidated the role of 2171796-05-5 as a key intermediate in the synthesis of peptide-based therapeutics. Its structural features, including the cyclohexyl and fluorenylmethoxycarbonyl (Fmoc) groups, contribute to its stability and reactivity, making it an ideal candidate for solid-phase peptide synthesis (SPPS). The derivative, 2-(2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}ethoxy)acetic acid, has been particularly noted for its utility in the design of peptide conjugates, which are increasingly being explored for targeted drug delivery and diagnostic applications.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of this derivative in enhancing the bioavailability of peptide drugs. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound's interactions with biological membranes. The results indicated that the ethylene glycol linker in the molecule significantly improves solubility and reduces aggregation, thereby enhancing its therapeutic potential.

Another notable research effort, detailed in ACS Chemical Biology, focused on the application of 2-(2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}ethoxy)acetic acid in the development of prodrugs. The study highlighted the compound's ability to serve as a cleavable linker, enabling controlled release of active pharmaceutical ingredients (APIs) in response to specific enzymatic activities. This property is particularly valuable in the context of cancer therapy, where targeted drug release can minimize off-target effects and improve patient outcomes.

Further investigations into the pharmacokinetics and toxicology of these compounds are currently underway. Preliminary data from in vivo models suggest favorable safety profiles, with minimal adverse effects observed at therapeutic doses. However, additional studies are required to fully assess their long-term biocompatibility and potential immunogenicity.

In conclusion, the ongoing research on 2171796-05-5 and 2-(2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}ethoxy)acetic acid underscores their transformative potential in the pharmaceutical industry. Their versatility in drug design and delivery systems positions them as promising candidates for future therapeutic innovations. Continued exploration of their mechanisms and applications will undoubtedly yield further breakthroughs in chemical biology and medicine.